6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

• IUPAC Name: 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine
• InChI: InChI=1S/C18H21FN8O/c19-14-8-20-10-21-16(14)25-3-5-26(6-4-25)17-15-18(23-11-22-17)27(12-24-15)9-13-2-1-7-28-13/h8,10-13H,1-7,9H2
• InChI Key: GRYHRFLGFOOPCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=NC=NC=C5F
• Molecular Formula: C18H21FN8O
• Molecular Weight: 384.4 g/mol
• CAS No.: 2640936-03-2

Description

This compound features a purine scaffold substituted at the 6-position with a piperazine ring bearing a 5-fluoropyrimidin-4-yl group and at the 9-position with an oxolan-2-ylmethyl (tetrahydrofuran-2-ylmethyl) moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine typically involves multiple steps, starting from readily available precursors. The process often includes:

Formation of the Purine Core: This can be achieved through cyclization reactions involving appropriate amines and formamide derivatives.

Introduction of the Piperazine Ring: This step involves nucleophilic substitution reactions where the piperazine ring is introduced to the purine core.

Attachment of the Fluoropyrimidine Moiety: This is typically done through palladium-catalyzed cross-coupling reactions.

Addition of the Oxolan-2-yl Methyl Group: This final step involves alkylation reactions to introduce the oxolan-2-yl methyl group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of automated reactors, precise control of reaction conditions (temperature, pressure, pH), and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine can undergo various chemical reactions, including:

Oxidation: This can lead to the formation of oxidized derivatives, which may have different biological activities.

Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s properties.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups, enhancing its chemical diversity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and organometallic compounds (Grignard reagents) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce various alkyl or aryl groups.

Scientific Research Applications

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: Its structural similarity to nucleotides makes it useful in studying DNA/RNA interactions.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine involves its interaction with specific molecular targets. The fluoropyrimidine moiety can interact with nucleotide-binding sites, while the piperazine ring may enhance binding affinity and specificity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Substituent Variations at the Piperazine Ring (Position 6)

The piperazine ring at position 6 is a common feature among purine derivatives, but substituents significantly influence pharmacological and physicochemical properties. Below is a comparative analysis:

Compound (Reference)	Piperazine Substituent	Molecular Weight	Melting Point (°C)	HPLC Purity	Key Features
Target Compound	5-Fluoropyrimidin-4-yl	~407 (estimated)	N/A	N/A	Fluorine enhances electronegativity; pyrimidine enables π-π interactions.
6-(4-Acetylpiperazin-1-yl) (29)	Acetyl	453.3	189–190	>95%	Aliphatic acyl group; moderate lipophilicity.
6-(4-Trifluoroacetylpiperazin-1-yl) (30)	Trifluoroacetyl	507.3	210–211	>95%	Strong electron-withdrawing group; higher metabolic stability.
6-(4-Pentanoylpiperazin-1-yl) (31)	Pentanoyl	467.4	114–116	>95%	Long alkyl chain increases lipophilicity.
6-[4-(Pyrimidin-2-yl)piperazin-1-yl]	Pyrimidin-2-yl	282.3	N/A	N/A	Non-fluorinated pyrimidine; lower molecular weight.
6-(4-Benzodioxolylmethylpiperazin-1-yl)	1,3-Benzodioxol-5-ylmethyl	338.4	N/A	N/A	Aromatic substituent; potential CNS activity.

Key Observations :

• The target compound’s 5-fluoropyrimidin-4-yl group distinguishes it from aliphatic (e.g., acetyl) or non-fluorinated aromatic substituents. Fluorine may improve target binding and metabolic stability .
• Pyrimidine-based analogs (e.g., ) lack fluorine, which could reduce electronegativity and alter interaction profiles.

Substituent Variations at the N-9 Position

The N-9 substituent modulates solubility and membrane permeability:

Compound (Reference)	N-9 Substituent	Molecular Weight	Key Features
Target Compound	Oxolan-2-ylmethyl	~407 (estimated)	Cyclic ether enhances solubility; steric bulk may limit off-target interactions.
9-(4-Chlorophenyl) (29–38)	4-Chlorophenyl	~450–550	Aromatic group increases lipophilicity; potential for CYP-mediated metabolism.
9-Methyl ()	Methyl	~400 (estimated)	Minimal steric hindrance; lower molecular weight.
9-(2-Methoxyphenyl)	2-Methoxyphenyl	~400 (estimated)	Methoxy group improves solubility via H-bonding.
9-(4-Propoxyphenyl)	4-Propoxyphenyl	~420 (estimated)	Alkoxy chain balances lipophilicity and solubility.

Key Observations :

• The oxolan-2-ylmethyl group in the target compound offers a balance between solubility (via oxygen lone pairs) and moderate lipophilicity, contrasting with purely aromatic (e.g., chlorophenyl) or short alkyl (e.g., methyl) substituents .

Pharmacological and Physicochemical Properties

• Lipophilicity: The target compound’s logP is estimated to be higher than non-fluorinated pyrimidine analogs (e.g., logP = 1.22 for ) due to fluorine’s hydrophobic nature.
• Solubility : The oxolan-2-ylmethyl group may enhance aqueous solubility compared to aryl-substituted analogs (e.g., 4-chlorophenyl in ).
• Metabolic Stability: Fluorine in the pyrimidine ring could reduce oxidative metabolism, extending half-life compared to non-halogenated compounds .